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Compound of Interest

Compound Name: 4-Nitro-N-(4-nitrophenyl)aniline

Cat. No.: B016769

Essential Safety and Handling Guide for 4-Nitro-N-
(4-nitrophenyl)aniline

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for handling 4-Nitro-N-(4-nitrophenyl)aniline (also known as 4,4'-

Dinitrodiphenylamine). Adherence to these guidelines is critical for ensuring laboratory safety
and regulatory compliance.

Hazard Identification and Personal Protective Equipment
(PPE)

4-Nitro-N-(4-nitrophenyl)aniline is a hazardous substance requiring specific PPE to minimize
exposure risk. The following table summarizes the required personal protective equipment.
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Protection Type

Specification

Purpose

Eye/Face Protection

Safety glasses with side-
shields conforming to EN166,
or NIOSH-approved
equipment.[1]

To protect against splashes,

dust, and vapors.

Hand Protection

Impervious gloves (e.g., Nitrile
rubber).[1]

To prevent skin contact and

absorption.

Skin and Body Protection

Wear impervious clothing and

closed-toe shoes.[1]

To prevent skin contact with

the substance.

Respiratory Protection

Required when dusts are
generated. Use a
NIOSH/MSHA or European
Standard EN 149 approved
respirator.[2][3]

To prevent inhalation of

harmful dust particles.

GHS Hazard Summary

The Globally Harmonized System of Classification and Labelling of Chemicals (GHS) provides

the following hazard statements for 4-Nitro-N-(4-nitrophenyl)aniline:

Hazard Code

Hazard Statement

H315 Causes skin irritation.[1][4]
H319 Causes serious eye irritation.[1][4]
H335 May cause respiratory irritation.[1][4]

Data sourced from multiple reports to the ECHA C&L Inventory.[4]

Operational Plan: Safe Handling and Storage

Proper handling and storage are crucial to prevent accidents and exposure.

Handling:
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Work under a chemical fume hood.

Avoid breathing dust, fumes, gas, mist, vapors, or spray.[1][2]

Avoid contact with skin and eyes.[5]

Wash hands thoroughly after handling.[1]

Do not eat, drink, or smoke when using this product.[2]
Storage:

o Store in a tightly closed container.[1][2]

o Keep in a dry, cool, and well-ventilated place.[1][2][6]

o Store locked up.[1][2]

Emergency Procedures

In case of exposure or spill, follow these immediate first-aid and cleanup measures.
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Situation Immediate Action

Move person into fresh air. If not breathing, give
If Inhaled o o o
artificial respiration. Consult a physician.[1]

) Wash off with soap and plenty of water. Consult
In Case of Skin Contact o
a physician.[1]

Rinse thoroughly with plenty of water for at least
In Case of Eye Contact ) o
15 minutes and consult a physician.[1]

Do NOT induce vomiting. Never give anything
If Swallowed by mouth to an unconscious person. Rinse

mouth with water. Consult a physician.

Evacuate personnel to safe areas. Wear

personal protective equipment. Avoid dust
Spill formation. Sweep up and shovel. Do not let

product enter drains. Place in suitable, closed

containers for disposal.[6]

Disposal Plan

Proper disposal of 4-Nitro-N-(4-nitrophenyl)aniline and its containers is mandatory to prevent
environmental contamination.

Waste Disposal:

e Dispose of contents/container to an approved waste disposal plant.[1]

o Waste material must be disposed of in accordance with national and local regulations.
» Do not mix with other waste.

Container Disposal:

» Handle uncleaned containers like the product itself.

¢ Dispose of in a manner consistent with federal, state, and local regulations.
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Experimental Workflow

The following diagram illustrates the standard workflow for handling 4-Nitro-N-(4-
nitrophenyl)aniline in a laboratory setting, from preparation to disposal.
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Safe Handling Workflow for 4-Nitro-N-(4-nitrophenyl)aniline
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Caption: Workflow for safe handling of 4-Nitro-N-(4-nitrophenyl)aniline.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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